5-[(2-bromobenzoyl)amino]-N-(3-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C24H19BrN4O2
• Molecular Weight: 475.3 g/mol
• IUPAC Name: 5-[(2-bromobenzoyl)amino]-N-(3-methylphenyl)-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H19BrN4O2/c1-16-8-7-9-17(14-16)27-24(31)20-15-26-29(18-10-3-2-4-11-18)22(20)28-23(30)19-12-5-6-13-21(19)25/h2-15H,1H3,(H,27,31)(H,28,30)
• InChI Key: FGHKQEHRTPCHET-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4Br

Description

5-[(2-bromobenzoyl)amino]-N-(3-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical formula, C24H19BrN4O2, and is commonly referred to as BBP.

Mechanism of Action

The exact mechanism of action of BBP is not yet fully understood. However, it is believed to exert its biological effects by targeting specific molecular pathways and cellular processes. For example, BBP has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
BBP has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. BBP has also been found to possess anti-microbial properties, with studies demonstrating its effectiveness against a range of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BBP in laboratory experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. BBP is also relatively stable and has a long shelf-life, making it a convenient reagent for use in various experimental settings. However, one limitation of using BBP is its relatively low solubility in water, which can make it difficult to use in certain applications.

Future Directions

There are several potential future directions for research on BBP. One area of interest is investigating its potential as a therapeutic agent for the treatment of cancer and other diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of BBP and to identify its molecular targets. Finally, research could focus on developing new synthetic methods for the production of BBP and related compounds.

Synthesis Methods

The synthesis of BBP involves the reaction of 2-bromobenzoyl chloride with N-(3-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxamide in the presence of a base such as triethylamine. The resulting product is purified using column chromatography to obtain the final compound.

Scientific Research Applications

BBP has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. BBP has also been investigated for its potential as a therapeutic agent for the treatment of various diseases, such as cancer and infectious diseases.